Cas no 2228234-04-4 (1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine
• CAS No: 2228234-04-4
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 6092489
• PubChem ID: 165979904
• Update Time: 2025-07-19

1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine
• EN300-1799971
• 1-[1-(4-methylthiophen-2-yl)cyclopropyl]cyclopropan-1-amine
• 2228234-04-4

• Inchi： 1S/C11H15NS/c1-8-6-9(13-7-8)10(2-3-10)11(12)4-5-11/h6-7H,2-5,12H2,1H3
• InChI Key： RLRNUZSHCSJWEG-UHFFFAOYSA-N
• SMILES： S1C=C(C)C=C1C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 193.09252066g/mol
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine

Introduction to 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine (CAS No. 2228234-04-4)

1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine, identified by the chemical compound code CAS No. 2228234-04-4, represents a novel molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a structurally complex class of heterocyclic amines, characterized by its fused cyclopropyl and thiophene moieties, which contribute to its unique electronic and steric properties. The presence of the 4-methylthiophen-2-yl substituent introduces a versatile aromatic system, making it a candidate for further exploration in drug design and molecular interactions.

The synthesis and characterization of 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine have been the focus of recent studies due to its structural novelty and potential biological activity. The compound's cyclopropyl ring, a known feature in many bioactive molecules, is often associated with enhanced binding affinity and metabolic stability. Additionally, the thiophene ring system is widely recognized for its role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine with greater accuracy. Molecular docking studies have suggested that this compound may interact with specific protein targets, potentially modulating pathways relevant to neurological disorders and inflammatory conditions. The 4-methylthiophen-2-yl moiety, in particular, has been identified as a key region for binding interactions, which could be exploited for designing more selective and potent derivatives.

In vitro experiments have begun to unravel the mechanistic aspects of 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine, revealing its potential as an inhibitor of certain enzymes involved in signal transduction. These findings align with emerging research trends that highlight the importance of small molecules in modulating complex biological networks. The compound's ability to interfere with key enzymatic activities without significant off-target effects makes it an attractive candidate for further development.

The structural features of 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine also make it a valuable scaffold for medicinal chemists seeking to develop new therapeutic agents. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify analogs with improved pharmacological profiles. The cyclopropyl ring, for instance, can be modified to enhance solubility or metabolic stability, while the thiophene moiety offers opportunities for further functionalization.

Current research is also exploring the role of 1-1-(4-methylthiophen-2-yl)cyclopropylcyclopropan-1-amine in addressing emerging challenges in drug discovery. The increasing prevalence of resistant pathogens and the need for more effective treatments underscore the importance of innovative molecular entities like this one. By understanding its interactions at the molecular level, scientists can design next-generation drugs that overcome existing limitations.

The synthesis of 1-(4-methylthiophen)-2-amino-cis-cyclopropylethane, a related compound that shares key structural features with CAS No 2228234 04 4, has provided valuable insights into optimizing synthetic routes. These methodologies can be adapted for producing larger libraries of derivatives, enabling high-throughput screening for biological activity. The integration of machine learning algorithms into synthetic planning has further accelerated this process, allowing researchers to predict optimal reaction conditions with minimal experimental trials.

The future prospects of CAS No 2228234 04 4 are promising, particularly as more data becomes available on its biological effects. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications. By combining experimental data with computational modeling, scientists can accelerate the development pipeline and bring new treatments to patients more efficiently.

In conclusion,CAS No 2228234 04 4 represents a significant advancement in pharmaceutical research due to its unique structure and potential biological activity. Its development underscores the importance of innovative molecular design in addressing contemporary challenges in medicine. As research progresses,this compound will continue to be a valuable tool for understanding disease mechanisms and discovering new therapeutic strategies.